Cas no 2228535-21-3 (5-(2-Amino-1,1-difluoroethyl)-2-fluorobenzonitrile)

• Product Name: 5-(2-Amino-1,1-difluoroethyl)-2-fluorobenzonitrile
• CAS No: 2228535-21-3
• MF: C₉H₇F₃N₂
• MW: 200.160492181778
• CID: 6062925
• PubChem ID: 165798545
• Update Time: 2025-07-18

5-(2-Amino-1,1-difluoroethyl)-2-fluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2228535-21-3
• 5-(2-amino-1,1-difluoroethyl)-2-fluorobenzonitrile
• EN300-1964612
• 5-(2-Amino-1,1-difluoroethyl)-2-fluorobenzonitrile

• Inchi： 1S/C9H7F3N2/c10-8-2-1-7(3-6(8)4-13)9(11,12)5-14/h1-3H,5,14H2
• InChI Key： MNTLVFAPQAWIIT-UHFFFAOYSA-N
• SMILES： FC(CN)(C1C=CC(=C(C#N)C=1)F)F

Computed Properties

• Exact Mass: 200.05613272g/mol
• Monoisotopic Mass: 200.05613272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 49.8Ų

Additional information on 5-(2-Amino-1,1-difluoroethyl)-2-fluorobenzonitrile

Exploring the Potential of 5-(2-Amino-1,1-difluoroethyl)-2-fluorobenzonitrile (CAS No. 2228535-21-3) in Modern Pharmaceutical Research

In the rapidly evolving field of pharmaceutical chemistry, 5-(2-Amino-1,1-difluoroethyl)-2-fluorobenzonitrile (CAS No. 2228535-21-3) has emerged as a compound of significant interest. This fluorinated benzonitrile derivative is gaining attention due to its unique structural features, which include a difluoroethyl moiety and a fluorobenzonitrile core. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of targeted therapies and small molecule inhibitors.

The compound's molecular structure is characterized by the presence of both amino and cyano functional groups, which contribute to its versatility in chemical reactions. These features make it a valuable intermediate in the synthesis of more complex molecules. Recent studies have highlighted its potential in addressing drug resistance, a major challenge in modern medicine. By incorporating 5-(2-Amino-1,1-difluoroethyl)-2-fluorobenzonitrile into novel drug candidates, scientists aim to overcome limitations associated with traditional treatments.

One of the most searched topics in pharmaceutical research today is the role of fluorinated compounds in improving drug bioavailability and metabolic stability. The difluoroethyl group in this compound is particularly noteworthy, as it has been shown to enhance these properties in preclinical studies. This aligns with the growing demand for next-generation therapeutics that offer improved efficacy and reduced side effects. As a result, 5-(2-Amino-1,1-difluoroethyl)-2-fluorobenzonitrile is increasingly being studied in the context of personalized medicine and precision oncology.

Another area of interest is the compound's potential application in central nervous system (CNS) drug development. The fluorobenzonitrile scaffold is known for its ability to cross the blood-brain barrier, making it a promising candidate for treating neurological disorders. Researchers are investigating its use in the design of neuroprotective agents and cognitive enhancers, addressing the rising global burden of neurodegenerative diseases.

From a synthetic chemistry perspective, 5-(2-Amino-1,1-difluoroethyl)-2-fluorobenzonitrile offers several advantages. Its high purity and stability under various conditions make it a reliable building block for medicinal chemistry projects. Additionally, its compatibility with green chemistry principles is attracting attention, as the pharmaceutical industry seeks more sustainable synthesis routes. This aligns with the increasing focus on environmentally friendly drug manufacturing processes.

In conclusion, 5-(2-Amino-1,1-difluoroethyl)-2-fluorobenzonitrile (CAS No. 2228535-21-3) represents a compelling area of research in contemporary pharmaceutical science. Its unique structural attributes and potential applications in drug discovery, CNS therapeutics, and sustainable chemistry position it as a compound worthy of further investigation. As the scientific community continues to explore its capabilities, this molecule may play a pivotal role in shaping the future of innovative medicines.